Cas no 1805511-91-4 (4-Cyano-2-ethyl-6-iodobenzoic acid)

• Product Name: 4-Cyano-2-ethyl-6-iodobenzoic acid
• CAS No: 1805511-91-4
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 5010590
• Update Time: 2025-05-24

4-Cyano-2-ethyl-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-6-iodobenzoic acid

• Inchi： 1S/C10H8INO2/c1-2-7-3-6(5-12)4-8(11)9(7)10(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： XJVSJLSXXZDIHN-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-2-ethyl-6-iodobenzoic acid

4-Cyano-2-Ethyl-6-IodoBenzoic Acid: A Comprehensive Overview

The compound 4-Cyano-2-Ethyl-6-IodoBenzoic Acid (CAS No. 1805511-91-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design, material science, and advanced chemical synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of targeting specific biological pathways and diseases.

4-Cyano-2-Ethyl-6-IodoBenzoic Acid is characterized by its benzoic acid backbone, which serves as a versatile platform for further functionalization. The presence of a cyano group at the para position and an ethyl group at the meta position introduces significant electronic and steric effects, making this compound highly reactive in various chemical transformations. Additionally, the iodine substituent at the ortho position enhances its stability and bioavailability, making it an ideal candidate for medicinal chemistry applications.

Recent research has focused on the synthesis and characterization of 4-Cyano-2-Ethyl-6-IodoBenzoic Acid, with particular emphasis on its potential as a building block for constructing complex molecular architectures. For instance, studies have demonstrated its utility in the construction of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively explored, paving the way for its use in designing novel drug candidates.

In terms of pharmacological applications, 4-Cyano-2-Ethyl-6-IodoBenzoic Acid has shown promise as a lead compound for developing inhibitors of key enzymes involved in disease pathways. For example, recent studies have highlighted its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory disorders. The compound's unique structure allows for fine-tuning of its pharmacokinetic properties, making it a valuable tool in drug discovery efforts.

Moreover, 4-Cyano-2-Ethyl-6-IodoBenzoic Acid has been utilized in the development of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its electronic properties make it suitable for applications in optoelectronics and sensor technologies. Recent breakthroughs have demonstrated its ability to enhance the performance of organic photovoltaic devices, underscoring its versatility across multiple disciplines.

The synthesis of 4-Cyano-2-Ethyl-6-IodoBenzoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of transition metal catalysts has significantly improved the efficiency of key steps in its synthesis, making it more accessible for large-scale applications.

In conclusion, 4-Cyano-2-Ethyl-6-IodoBenzoic Acid (CAS No. 1805511-91-4) stands out as a versatile and valuable molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, reactivity, and bioavailability make it an indispensable tool for researchers across various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific innovation.